Cas no 1112210-53-3 (1-(3-Bromo-5-methylphenyl)-N,N-dimethylmethanamine)

• Product Name: 1-(3-Bromo-5-methylphenyl)-N,N-dimethylmethanamine
• CAS No: 1112210-53-3
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• MDL: MFCD28400573
• CID: 4680265
• PubChem ID: 91800326
• Update Time: 2025-05-19

1-(3-Bromo-5-methylphenyl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylphenyl)-N,N-dimethylmethanamine
• FCH3798044
• AM86308
• [(3-bromo-5-methylphenyl)methyl]dimethylamine
• A1-30652
• N11538
• 1112210-53-3
• 1-(3-Bromo-5-methylphenyl)-N,N-dimethylmethanamine

• MDL： MFCD28400573
• Inchi： 1S/C10H14BrN/c1-8-4-9(7-12(2)3)6-10(11)5-8/h4-6H,7H2,1-3H3
• InChI Key： ACPQFGIKDLDPGD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 2.8

Additional information on 1-(3-Bromo-5-methylphenyl)-N,N-dimethylmethanamine

1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine: A Comprehensive Overview

1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine is a chemical compound with the CAS number 1112210-53-3. This compound belongs to the class of aromatic amines, specifically featuring a brominated aromatic ring and a dimethylamino group. The structure of this compound is characterized by a benzene ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, with an N,N-dimethylamino group attached to the 1-position of the ring. This unique combination of substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine typically involves multi-step organic reactions, often starting from bromobenzene derivatives. The introduction of the methyl group and the dimethylamino group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis pathways for such compounds. Researchers have explored the use of palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the desired aromatic amine framework.

One of the most significant applications of 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine lies in its role as an intermediate in drug discovery. The compound's structure is particularly amenable to further functionalization, allowing it to serve as a building block for more complex molecules with potential therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising activity in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The bromine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

In addition to its role in pharmaceutical research, 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Recent research has highlighted its potential as a ligand in homogeneous catalysis, particularly in reactions involving transition metals like palladium and rhodium. The dimethylamino group contributes to the ligand's chelating ability, making it an effective promoter for various cross-coupling reactions that are critical in organic synthesis.

The physical properties of 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine are well-documented, with a melting point of approximately 85°C and a boiling point around 240°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under ambient conditions is remarkable, though it may undergo degradation upon prolonged exposure to strong oxidizing agents or harsh acidic conditions.

From an environmental perspective, understanding the fate and transport of 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine in natural systems is essential for assessing its potential impact on ecosystems. Recent studies have employed advanced computational models to predict the compound's behavior in aquatic environments. These models suggest that the compound has a moderate tendency to partition into organic matter, indicating that it may accumulate in sedimentary environments rather than remaining dissolved in water columns. However, further experimental validation is required to confirm these predictions.

In terms of safety considerations, while 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine is not classified as a hazardous substance under standard regulations, proper handling procedures should still be followed due to its chemical reactivity. Occupational exposure guidelines recommend using appropriate personal protective equipment when working with this compound to minimize health risks associated with prolonged or repeated contact.

Looking ahead, ongoing research continues to uncover new potential uses for 1-(3-Bromo-5-Methylphenyl)-N,N-Dimethylmethanamine across diverse fields. Its role as a versatile intermediate makes it an invaluable tool for chemists seeking to design novel molecules with tailored functionalities. As advancements in synthetic methodologies and analytical techniques continue to evolve, so too will our understanding of this compound's properties and applications.